2-propyn-1-yl 4-(1-naphthylamino)-4-oxobutanoate

• IUPAC Name: prop-2-ynyl 4-(naphthalen-1-ylamino)-4-oxobutanoate
• InChI: InChI=1S/C17H15NO3/c1-2-12-21-17(20)11-10-16(19)18-15-9-5-7-13-6-3-4-8-14(13)15/h1,3-9H,10-12H2,(H,18,19)
• InChI Key: ONVPVDDOINRRCA-UHFFFAOYSA-N
• Canonical SMILES: C#CCOC(=O)CCC(=O)NC1=CC=CC2=CC=CC=C21
• Molecular Formula: C17H15NO3
• Molecular Weight: 281.30 g/mol

Description

2-propyn-1-yl 4-(1-naphthylamino)-4-oxobutanoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a derivative of 4-oxobutanoic acid and 1-naphthylamine, and its chemical formula is C18H15NO3.

Scientific Research Applications

2-propyn-1-yl 4-(1-naphthylamino)-4-oxobutanoate has potential applications in various fields of scientific research. One of the most promising applications is in the field of cancer research. Studies have shown that this compound has anti-cancer properties and can inhibit the growth of cancer cells. It does so by targeting specific enzymes and pathways involved in cancer cell growth and proliferation.

Mechanism of Action

The mechanism of action of 2-propyn-1-yl 4-(1-naphthylamino)-4-oxobutanoate involves the inhibition of specific enzymes and pathways involved in cancer cell growth and proliferation. One of the enzymes targeted by this compound is histone deacetylase (HDAC), which plays a crucial role in regulating gene expression. By inhibiting HDAC, this compound can alter the expression of genes involved in cancer cell growth and induce cell death.
Biochemical and Physiological Effects:
Studies have shown that this compound has several biochemical and physiological effects. It can induce apoptosis (cell death) in cancer cells, inhibit cancer cell growth and proliferation, and reduce the expression of genes involved in cancer cell growth. This compound has also been shown to have anti-inflammatory properties and can reduce inflammation in various tissues.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-propyn-1-yl 4-(1-naphthylamino)-4-oxobutanoate in lab experiments is its specificity for certain enzymes and pathways involved in cancer cell growth. This specificity makes it a promising compound for cancer research. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on 2-propyn-1-yl 4-(1-naphthylamino)-4-oxobutanoate. One direction is to explore its potential applications in other fields, such as neurodegenerative diseases and autoimmune disorders. Another direction is to investigate its potential use in combination with other compounds for cancer treatment. Additionally, research can focus on improving the solubility of this compound to increase its effectiveness in lab experiments.
In conclusion, this compound is a promising compound with potential applications in various fields of scientific research. Its specificity for certain enzymes and pathways involved in cancer cell growth makes it a promising compound for cancer research. Further research is needed to explore its potential applications in other fields and to improve its solubility for lab experiments.